21-O-Acetyl Dexamethasone-d5

Specification

• Molecular Formula: C₂₄H₂₆D₅FO₆
• Molecular Weight: 439.53

Introduction

Chemical Identity and Structure

21-O-Acetyl Dexamethasone-d5 is a deuterated form of dexamethasone acetate, containing five deuterium atoms strategically positioned within its structure. The incorporation of these stable isotopes allows researchers to differentiate the compound from its non-labeled counterpart in analytical studies.

Basic Chemical Properties

The fundamental chemical properties of 21-O-Acetyl Dexamethasone-d5 are summarized in Table 1:

Property	Value
CAS No. (unlabeled)	1177-87-3
Molecular Formula	C24H26D5FO6
Molecular Weight	439.53 g/mol
Appearance	Off-White Solid
Melting Point	218-222°C
Solubility	Chloroform, DCM, Ethyl Acetate
Storage Condition	-20°C Freezer
Purity (typical)	>95% (HPLC)

Table 1: Physicochemical properties of 21-O-Acetyl Dexamethasone-d5

Structural Nomenclature

The IUPAC name for this compound is [1,1-dideuterio-2-oxo-2-[(8S,9R,10S,11S,13S,14S,16R,17R)-4,6,6-trideuterio-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-8,11,12,14,15,16-hexahydro-7H-cyclopenta[a]phenanthren-17-yl]ethyl] acetate. This complex nomenclature precisely describes the stereochemistry and position of deuterium atoms within the molecule.

The compound is also known by several synonyms, including:

• (11β,16α)-21-(Acetyloxy)-9-fluoro-11,17-dihydroxy-16-methyl-pregna-1,4-diene-3,20-dione-d5

• 9-Fluoro-11β,17,21-trihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione 21-Acetate-d5

• Decadronal-d5

• Dectancyl-d5

• Dex-Cortidelt Acetate-d5

• Dexa-Cortisyl-d5

Spectroscopic and Structural Identification

Molecular Identifiers

For analytical purposes, various molecular identifiers are used to uniquely identify 21-O-Acetyl Dexamethasone-d5:

Identifier Type	Value
Standard InChI	InChI=1S/C24H31FO6/c1-13-9-18-17-6-5-15-10-16(27)7-8-21(15,3)23(17,25)19(28)11-22(18,4)24(13,30)20(29)12-31-14(2)26/h7-8,10,13,17-19,28,30H,5-6,9,11-12H2,1-4H3/t13-,17+,18+,19+,21+,22+,23+,24+/m1/s1/i5D2,10D,12D2
Standard InChIKey	AKUJBENLRBOFTD-DNSVMMNRSA-N
Isomeric SMILES	[2H]C1=C2C@([C@]3(C@HO)F)C

Table 2: Molecular identifiers for 21-O-Acetyl Dexamethasone-d5

Deuterium Labeling Pattern

The "d5" designation indicates that five hydrogen atoms have been replaced with deuterium atoms. The positioning of these deuterium atoms is specifically at positions 1, 4, 6, and 21 (two atoms) of the steroid backbone. This strategic labeling enables precise tracking of the compound in metabolic studies.

Synthesis and Production

21-O-Acetyl Dexamethasone-d5 is synthesized through isotopic substitution of hydrogen atoms with deuterium in the dexamethasone acetate structure. The synthesis requires specialized techniques to ensure correct positioning of the deuterium atoms and high isotopic purity.

The compound is primarily produced as a research chemical for use in analytical and pharmaceutical applications. It is typically manufactured in controlled laboratory environments to maintain high purity standards required for research use.

Applications in Research

Isotopic Labeling and Metabolism Studies

The primary application of 21-O-Acetyl Dexamethasone-d5 is as an isotopically labeled intermediate in the synthesis of dexamethasone. This labeling is crucial for:

• Tracking the metabolism and pharmacokinetics of dexamethasone in biological systems

• Allowing researchers to study its distribution, metabolism, and excretion more accurately

• Serving as an internal standard in quantitative mass spectrometry analyses

• Evaluating metabolic pathways of dexamethasone in preclinical and clinical studies

21-O-Acetyl Dexamethasone-d5 is widely used as a reference standard in analytical chemistry, particularly in:

• High-performance liquid chromatography (HPLC)

• Mass spectrometry (MS)

• Gas chromatography (GC)

• Other analytical techniques for the identification and quantification of dexamethasone and its metabolites

These applications are essential in pharmaceutical research, clinical trials, and quality control processes for dexamethasone-based medications.

Related Compounds and Derivatives

Several related compounds and derivatives of 21-O-Acetyl Dexamethasone-d5 exist, each with specific applications in research:

Compound	Molecular Formula	Molecular Weight	Description
21-O-Acetyl Dexamethasone-d5 9,11-Epoxide	C24H25D5O6	419.52 g/mol	Contains an epoxide group at the 9,11 position; used as a reference standard for analytical purposes
Dexamethasone 17-Propionate-d5	C25H28D5FO6	453.56 g/mol	A propionate ester derivative with deuterium labeling
Dexamethasone 21-Palmitate-d31	C38H28D31FO6	662.061 g/mol	A palmitate ester with extensive deuterium labeling
Dexamethasone-d5	C22H24D5FO5	397.5 g/mol	The parent compound without the acetyl group

Table 3: Related deuterated dexamethasone derivatives

These compounds serve various purposes in pharmaceutical research, particularly in metabolism studies and as analytical standards.

Aspect	Specification
Common Pack Sizes	1 mg, 5 mg, 10 mg, 25 mg
Storage Temperature	-20°C (Freezer)
Shipping Temperature	Room Temperature
Recommended Container	Airtight, light-resistant
Stability Considerations	Protect from light, moisture, and heat
Typical Purity	>95% (HPLC)

Table 4: Packaging and storage specifications for commercial 21-O-Acetyl Dexamethasone-d5